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Compound of Interest

Compound Name: (R)-1-(2-bromophenyl)ethanol

CAS No.: 76116-20-6

Cat. No.: B1270781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(1R)-1-(2-Bromophenyl)ethanol is a chiral aromatic alcohol that serves as a crucial building

block in synthetic organic chemistry. Its stereospecific configuration and the presence of a

bromine atom on the phenyl ring make it a valuable intermediate for the synthesis of a variety

of more complex chiral molecules, particularly in the field of drug discovery and development.

This technical guide provides a comprehensive overview of the chemical and physical

properties of (1R)-1-(2-bromophenyl)ethanol, detailed experimental protocols for its

enantioselective synthesis, and a discussion of its applications as a key intermediate in the

preparation of biologically active compounds.

Chemical Identity and Properties
The IUPAC name for the compound is (1R)-1-(2-bromophenyl)ethanol. It is also commonly

referred to by several synonyms.

Table 1: Chemical Identifiers and Synonyms
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Identifier/Synonym Value

IUPAC Name (1R)-1-(2-bromophenyl)ethanol

CAS Number 76116-20-6[1]

Molecular Formula C₈H₉BrO[1]

Synonyms
(R)-(+)-1-(2-Bromophenyl)ethanol, (R)-2-Bromo-

α-methylbenzyl alcohol

A summary of the key physicochemical properties of (1R)-1-(2-bromophenyl)ethanol is

presented in Table 2.

Table 2: Physicochemical Properties of (1R)-1-(2-Bromophenyl)ethanol

Property Value Reference

Molecular Weight 201.06 g/mol [1]

Appearance
White to light yellow crystalline

powder

Melting Point 54-56 °C

Boiling Point 243.5 °C at 760 mmHg

Solubility
Soluble in most organic

solvents

Optical Rotation [α]²⁰/D +54°, c=1 in chloroform

Experimental Protocols: Enantioselective Synthesis
The enantioselective synthesis of (1R)-1-(2-bromophenyl)ethanol is of paramount importance

to ensure the stereochemical purity of the final products in multi-step syntheses. The most

common and efficient method involves the asymmetric reduction of the corresponding prochiral

ketone, 2-bromoacetophenone.
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Asymmetric Reduction of 2-Bromoacetophenone using
a Chiral Catalyst
This protocol describes a general procedure for the enantioselective reduction of 2-

bromoacetophenone using a chiral catalyst, such as a derivative of the Noyori catalyst or an

oxazaborolidine catalyst.

Materials:

2-Bromoacetophenone

Isopropanol (as both solvent and hydride source)

Chiral Ruthenium Catalyst (e.g., (R,R)-Ts-DPEN-Ru) or Chiral Oxazaborolidine Catalyst

(e.g., (R)-CBS catalyst)

Inert solvent (e.g., Toluene or Dichloromethane)

Reducing agent (if using an oxazaborolidine catalyst, e.g., Borane-dimethyl sulfide complex)

Anhydrous sodium sulfate

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Reaction Setup: A dried flask is charged with 2-bromoacetophenone and the chiral catalyst

(typically 0.1-1 mol%). The flask is then purged with an inert gas (e.g., Argon or Nitrogen).

Solvent Addition: Anhydrous isopropanol (for transfer hydrogenation with a Ru-catalyst) or an

inert solvent like toluene (for borane reduction with an oxazaborolidine catalyst) is added.

Initiation of Reduction:

For Transfer Hydrogenation: The mixture is heated to a specified temperature (e.g., 80 °C)

to initiate the hydrogen transfer from isopropanol to the ketone.
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For Borane Reduction: The solution is cooled to a low temperature (e.g., -20 °C to 0 °C),

and the borane reagent is added slowly.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) or gas chromatography (GC) until the starting material is consumed.

Work-up: Upon completion, the reaction is quenched by the slow addition of a protic solvent

(e.g., methanol). The solvent is removed under reduced pressure. The residue is then

dissolved in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous

solution of sodium bicarbonate and brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and

concentrated. The crude product is purified by column chromatography on silica gel to afford

(1R)-1-(2-bromophenyl)ethanol with high enantiomeric excess.

Diagram 1: General Workflow for Asymmetric Synthesis

General workflow for the asymmetric synthesis of (1R)-1-(2-bromophenyl)ethanol.

Start: 2-Bromoacetophenone

Asymmetric Reduction
(Transfer Hydrogenation or Borane Reduction)

Chiral Catalyst
(e.g., Ru-catalyst or CBS catalyst)

Reaction Work-up
(Quenching, Extraction)

Purification
(Column Chromatography)

Product: (1R)-1-(2-Bromophenyl)ethanol
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Asymmetric synthesis workflow.

Applications in Drug Development
(1R)-1-(2-Bromophenyl)ethanol is a valuable chiral building block in the synthesis of active

pharmaceutical ingredients (APIs).[2] Its utility stems from the ability to introduce a specific

stereocenter and the potential for further functionalization via the bromo substituent.

While direct biological activity of (1R)-1-(2-bromophenyl)ethanol is not extensively documented,

its derivatives have shown promise in medicinal chemistry. For instance, compounds with a

similar structural motif are being investigated for various therapeutic applications. The core

structure can be modified through reactions such as Suzuki or Sonogashira coupling at the

bromine position, and etherification or esterification at the hydroxyl group, to generate a library

of compounds for biological screening.

Diagram 2: Synthetic Utility in Medicinal Chemistry

Synthetic pathways for the diversification of (1R)-1-(2-bromophenyl)ethanol.
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Diversification of the core scaffold.

Biological Activity and Signaling Pathways
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Currently, there is a lack of specific data in the public domain detailing the direct biological

activity or the modulation of specific signaling pathways by (1R)-1-(2-bromophenyl)ethanol

itself. Research efforts are more focused on the biological profiles of the more complex

molecules synthesized from this chiral intermediate. It is plausible that derivatives could interact

with a range of biological targets, and any observed activity would be highly dependent on the

nature of the substituents introduced.

Conclusion
(1R)-1-(2-Bromophenyl)ethanol is a stereochemically defined and synthetically versatile

intermediate. Its importance in the pharmaceutical industry is underscored by its role as a chiral

building block for the synthesis of complex, biologically active molecules. The well-established

protocols for its enantioselective synthesis provide a reliable route to this key starting material.

Future research will likely focus on the exploration of novel derivatives of (1R)-1-(2-

bromophenyl)ethanol and the evaluation of their therapeutic potential across various disease

areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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